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Abstract
Biphenyl (C₁₂H₁₀) is a fundamental aromatic hydrocarbon with wide-ranging applications, from

its use as a heat transfer fluid to a precursor in the synthesis of pharmaceuticals and other fine

chemicals.[1][2] A thorough understanding of its thermodynamic properties is paramount for

process design, safety, and optimization in these fields. This technical guide provides a

comprehensive overview of the key thermodynamic parameters of biphenyl, including its

enthalpy of formation, heat capacity, entropy, and phase transition behavior. We delve into the

experimental methodologies for determining these properties, offering detailed protocols for

calorimetry and Differential Scanning Calorimetry (DSC). This document is intended to serve as

a critical resource for researchers, scientists, and drug development professionals, providing

both foundational data and practical insights into the thermodynamic characterization of this

important molecule.

Introduction: The Significance of Biphenyl's
Thermodynamic Profile
Biphenyl, a crystalline solid at room temperature with a characteristic pleasant odor, consists

of two connected phenyl rings.[1][2] Its utility in various industrial and scientific applications is

intrinsically linked to its thermal behavior. For instance, in its application as a heat transfer

agent, properties such as heat capacity and thermal conductivity are of primary importance.[3]

In the realm of organic synthesis and drug development, knowledge of its melting point, boiling
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point, and enthalpy of fusion is crucial for reaction engineering, purification processes, and

formulation development.[2]

This guide aims to provide a consolidated and in-depth resource on the thermodynamic

landscape of biphenyl. By presenting critically evaluated data and detailing the underlying

experimental techniques, we seek to empower researchers to make informed decisions in their

work.

Core Thermodynamic Properties of Biphenyl
The following sections present key thermodynamic data for biphenyl, compiled from

authoritative sources. It is important to note that experimental values can vary slightly

depending on the measurement conditions and techniques employed.

Fundamental Physical and Thermochemical Data
A summary of the fundamental physical and thermochemical properties of biphenyl is provided

in the table below. These values form the basis for understanding its behavior under various

conditions.
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Property Value Source(s)

Molecular Formula C₁₂H₁₀ [4]

Molecular Weight 154.21 g/mol [5]

Melting Point 68-70 °C (341.15-343.15 K) [5]

Boiling Point 255 °C (528.15 K) [1][5]

Standard Enthalpy of

Formation (Gas, 298.15 K)
180 ± 3 kJ/mol [4]

Standard Enthalpy of

Formation (Solid, 298.15 K)
ΔfH°solid

Enthalpy of Fusion ΔfusH° [6]

Enthalpy of Vaporization

(298.15 K)
ΔvapH° [6][7]

Enthalpy of Sublimation ΔsubH [8]

Heat Capacity
The heat capacity of a substance quantifies the amount of heat required to raise its

temperature by a certain amount. This property is crucial for heat transfer calculations and is

dependent on the phase of the material (solid, liquid, or gas).

Phase
Temperature Range
(°C)

Heat Capacity (Cp)
Equation/Value

Source(s)

Solid 20 to 69
Cp(c) = 0.2745 +

0.001235t (cal/g·K)
[4]

Liquid 69 to 200
Cp(liq) = 0.3917 +

0.0005206t (cal/g·K)
[4]

Gas Various
See NIST WebBook

for extensive data
[4][9]
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Vapor Pressure
Vapor pressure is a critical property for understanding the volatility of a substance and is

essential for distillation and sublimation processes. The Antoine equation is a common semi-

empirical correlation used to describe the relationship between vapor pressure and

temperature.

The vapor pressure of biphenyl can be represented by the following equation:

P = vapor pressure (bar) T = temperature (K)

A B C
Temperature
Range (K)

Source

4.35685 1987.623 -71.556 342.3 to 544.3 [8]

Phase Transitions
Biphenyl undergoes phase transitions, most notably melting from a solid to a liquid. Differential

scanning calorimetry (DSC) is a powerful technique for studying these transitions, revealing

information about the melting temperature and the enthalpy of fusion. Some studies have also

investigated more subtle solid-solid phase transitions at lower temperatures.[8][10]

Experimental Determination of Thermodynamic
Properties
The accurate determination of thermodynamic properties relies on precise experimental

techniques. This section provides an overview of two key methodologies: calorimetry for

measuring enthalpies of reaction and phase change, and differential scanning calorimetry

(DSC) for characterizing thermal transitions.

Calorimetry: Measuring Heat Flow
Calorimetry is the science of measuring heat changes associated with chemical reactions or

physical transformations.[11][12] Two common types of calorimetry relevant to the study of

organic compounds like biphenyl are bomb calorimetry (constant volume) and solution

calorimetry (constant pressure).
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Bomb calorimetry is used to determine the heat of combustion of a substance.[11][13] This

data can then be used to calculate the standard enthalpy of formation.

Experimental Protocol: Bomb Calorimetry

Sample Preparation: A precisely weighed sample of biphenyl (typically 0.5 - 1.5 g) is placed

in a sample holder within a high-pressure stainless steel vessel known as a "bomb."

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.

Immersion: The bomb is immersed in a known volume of water in an insulated container (the

calorimeter). The initial temperature of the water is recorded accurately.

Ignition: The sample is ignited by passing an electric current through a fuse wire.

Temperature Measurement: The temperature of the water is monitored and recorded at

regular intervals until it reaches a maximum and then begins to cool.

Calculation: The heat released by the combustion reaction is calculated from the

temperature rise of the water and the heat capacity of the calorimeter system. Corrections

are made for the heat of ignition and any side reactions.

Preparation Measurement Analysis

Weigh Biphenyl Sample Place in Bomb Pressurize with O2 Immerse Bomb in Water Record Initial Temp. Ignite Sample Record Final Temp. Calculate Heat Released (q) Calculate ΔHcomb

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.

Differential Scanning Calorimetry (DSC): Probing
Thermal Transitions
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Differential Scanning Calorimetry (DSC) is a versatile thermoanalytical technique that

measures the difference in heat flow between a sample and a reference as a function of

temperature.[14] It is particularly useful for determining melting points, glass transitions, and

enthalpies of phase transitions.[15][16]

In a heat-flux DSC, the sample and a reference (usually an empty pan) are placed in a furnace

and subjected to a controlled temperature program.[14] The temperature difference between

the sample and reference is measured and converted into a heat flow signal. When the sample

undergoes a thermal event, such as melting, it absorbs or releases heat, resulting in a peak on

the DSC thermogram.

Sample Preparation: A small, accurately weighed amount of biphenyl (typically 2-5 mg) is

hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with the desired temperature range and heating rate (e.g., 10

°C/min).

Data Acquisition: The sample is typically cooled to a low temperature and then heated

through its melting point. The heat flow is recorded as a function of temperature.

Data Analysis: The resulting DSC curve is analyzed to determine the onset temperature of

melting, the peak melting temperature, and the area under the melting peak, which

corresponds to the enthalpy of fusion.

DSC Thermogram

Peak Position (Temperature)

determines

Peak Area (Heat Flow)

determines

Melting Point (Tm)

corresponds to

Enthalpy of Fusion (ΔHf)

is proportional to
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Caption: Relationship between DSC output and thermodynamic properties.

Safety Considerations
Biphenyl is a hazardous substance and should be handled with appropriate safety

precautions. It can cause skin, eye, and respiratory irritation.[17][18][19][20] It is also very toxic

to aquatic life with long-lasting effects.[19][20] Always consult the Safety Data Sheet (SDS)

before handling biphenyl and use appropriate personal protective equipment (PPE), including

gloves and safety glasses.[3][17][18][19] Work in a well-ventilated area or a fume hood.[18][19]

Conclusion
The thermodynamic properties of biphenyl are fundamental to its safe and effective use across

a multitude of scientific and industrial applications. This guide has provided a curated collection

of key thermodynamic data, including enthalpy of formation, heat capacity, and vapor pressure.

Furthermore, we have detailed the experimental methodologies of calorimetry and Differential

Scanning Calorimetry, offering both theoretical understanding and practical protocols for their

implementation. By integrating authoritative data with procedural insights, this document serves

as a valuable resource for professionals engaged in research, development, and process

engineering involving biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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